Cas no 139888-34-9 (2,5-Pyrazinedicarboxamide, 3-chloro-)
139888-34-9 structure
Product Name:2,5-Pyrazinedicarboxamide, 3-chloro-
CAS No:139888-34-9
MF:C6H5ClN4O2
MW:200.582499265671
CID:1284038
PubChem ID:15134062
Update Time:2025-04-20
2,5-Pyrazinedicarboxamide, 3-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Pyrazinedicarboxamide, 3-chloro-
- 3-chloropyrazine-2,5-dicarboxamide
- DTXSID20568773
- 139888-34-9
-
- Inchi: 1S/C6H5ClN4O2/c7-4-3(6(9)13)10-1-2(11-4)5(8)12/h1H,(H2,8,12)(H2,9,13)
- InChI Key: NUZJLESALBNNEI-UHFFFAOYSA-N
- SMILES: ClC1C(C(N)=O)=NC=C(C(N)=O)N=1
Computed Properties
- Exact Mass: 200.01025
- Monoisotopic Mass: 200.0101031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 111.96
2,5-Pyrazinedicarboxamide, 3-chloro- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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